Cas no 832110-97-1 (7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-)

7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- structure
832110-97-1 structure
Product name:7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
CAS No:832110-97-1
MF:C8H9OBr
MW:201.06046
CID:676293
PubChem ID:71416044

7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
    • 4-(2-bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
    • DTXSID70835447
    • 832110-97-1
    • 3-(2-Bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
    • Inchi: InChI=1S/C8H9BrO/c9-4-3-6-1-2-7-8(5-6)10-7/h1-2,5,7-8H,3-4H2
    • InChI Key: KQYGIDPVXAABJJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC2C1O2)CCBr

Computed Properties

  • Exact Mass: 199.98368g/mol
  • Monoisotopic Mass: 199.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12.5Ų

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